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Compound of Interest

Compound Name: Methyl 4-ethylbenzoate

Cat. No.: B1265719 Get Quote

An In-depth Guide to the Synthesis, Properties, and Applications of a Key Benzoate Ester

Methyl 4-ethylbenzoate is an aromatic ester with applications in the fragrance industry and as

an intermediate in organic synthesis.[1] This technical guide provides a comprehensive review

of the available literature on methyl 4-ethylbenzoate, focusing on its chemical and physical

properties, synthesis, and known applications. The information is intended for researchers,

scientists, and professionals in drug development and other scientific fields.

Core Chemical and Physical Properties
Methyl 4-ethylbenzoate is a colorless to light yellow liquid with the molecular formula

C₁₀H₁₂O₂ and a molecular weight of 164.20 g/mol .[1][2] It is characterized by its stability and

distinct aromatic properties.[1] The compound is soluble in organic solvents and has limited

solubility in water.

Table 1: Physical and Chemical Properties of Methyl 4-ethylbenzoate
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Property Value Reference(s)

CAS Number 7364-20-7 [2]

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][2]

Boiling Point 238.2°C at 760 mmHg [1]

Appearance Light yellow liquid [1]

Purity 97.5-100% [1]

Synthesis of Methyl 4-ethylbenzoate
The primary method for synthesizing methyl 4-ethylbenzoate is through the Fischer

esterification of 4-ethylbenzoic acid with methanol in the presence of an acid catalyst. Other

potential, though less detailed in the literature, synthetic routes include the reaction of methyl 4-

chlorobenzoate with ethylmagnesium bromide and diethylzinc.[3]

Experimental Protocol: Fischer Esterification
The following is a detailed methodology for the synthesis of methyl 4-ethylbenzoate based on

established Fischer esterification procedures.

Materials:

4-ethylbenzoic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and other standard laboratory glassware

Heating mantle or water bath

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-ethylbenzoic acid in an excess of

anhydrous methanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the solution while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for several hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Extraction: Transfer the cooled mixture to a separatory funnel. Add diethyl ether to extract

the methyl 4-ethylbenzoate.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution to neutralize the excess acid, and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary

evaporator to yield the crude methyl 4-ethylbenzoate.
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Purification: The crude product can be further purified by distillation under reduced pressure.

Reaction Workup & Purification

4-Ethylbenzoic Acid
+ Methanol H₂SO₄ (catalyst) Reflux Extraction

(Diethyl Ether)
Washing

(H₂O, NaHCO₃, Brine)
Drying

(MgSO₄/Na₂SO₄) Solvent Evaporation Distillation Pure Methyl
4-ethylbenzoate

Click to download full resolution via product page

Figure 1: Synthesis and Purification Workflow for Methyl 4-ethylbenzoate.

Spectroscopic Data
Detailed experimental spectroscopic data for methyl 4-ethylbenzoate is not widely available in

the reviewed literature. However, mass spectrometry data is available.

Table 2: Mass Spectrometry Data for Methyl 4-ethylbenzoate

m/z Interpretation

164 Molecular ion [M]⁺

133 [M - OCH₃]⁺

105 [M - OCH₃ - CO]⁺

Note: This data is based on fragmentation patterns and may not represent a full experimental

spectrum.

Applications
Methyl 4-ethylbenzoate serves as a valuable intermediate in organic synthesis, particularly in

the production of pharmaceuticals and other fine chemicals.[1] Its pleasant and long-lasting

scent also makes it a component in the fragrance industry for use in perfumes and other

scented products.[1] It is also used as a research chemical.[4]
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Signaling Pathways
There is no information available in the reviewed literature to suggest that methyl 4-
ethylbenzoate is directly involved in any biological signaling pathways. Its primary roles are as

a synthetic building block and a fragrance component.

Conclusion
Methyl 4-ethylbenzoate is a useful aromatic ester with established applications in the

chemical and fragrance industries. While its physical and chemical properties are documented,

there is a notable lack of comprehensive, publicly available spectroscopic data, particularly

NMR and IR spectra. The synthesis of methyl 4-ethylbenzoate is straightforward, primarily

relying on the Fischer esterification of 4-ethylbenzoic acid. Further research into the

applications and biological activity of this compound could reveal new opportunities for its use

in drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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